![molecular formula C28H31BrCl2N4O B608176 N-(2-aminoethyl)-6-[5,6-dichloro-3-methyl-2-[(E)-2-naphthalen-1-ylethenyl]benzimidazol-3-ium-1-yl]hexanamide;bromide CAS No. 1036271-54-1](/img/structure/B608176.png)
N-(2-aminoethyl)-6-[5,6-dichloro-3-methyl-2-[(E)-2-naphthalen-1-ylethenyl]benzimidazol-3-ium-1-yl]hexanamide;bromide
Overview
Description
JC-D7 is a selective fluorescent probe for specific labeling of synthetic polyP in vitro as well as endogenous polyP in living cells.
Scientific Research Applications
Anticancer Activity
A range of novel trimethoxyphenyl-derived chalcone-benzimidazolium salts, including compounds with structural similarities to the specified chemical, have been synthesized and evaluated for their anticancer activity. These compounds demonstrated significant cytotoxic activity against various human tumor cell lines, such as HL-60, MCF-7, and SW-480, with some showing higher selectivity and potency than standard drugs like DDP (Yang et al., 2019).
Synthesis and Characterization
A study involving the synthesis and characterization of 2-(naphthalen-1-ylmethyl/naphthalen-2-yloxymethyl)-1-[5-(substituted phenyl)-[1,3,4]oxadiazol-2-ylmethyl]-1H-benzimidazole and its derivatives showed that these compounds have potential in vitro anticancer activity, particularly against breast cancer cell lines (Salahuddin et al., 2014).
Antimicrobial Activity
New N-(naphthalen-1-yl)propanamide derivatives, related to the chemical , were synthesized and evaluated for their antimicrobial activities. These compounds showed notable activity against various bacteria and fungi species, with some exhibiting antifungal activity at half the potency of standard drugs like ketoconazole (Evren et al., 2020).
Cytotoxic and Antimicrobial Properties
Synthesis of novel tetrahydrobenzodifuran-imidazolium salt derivatives, structurally related to the chemical , revealed cytotoxic properties against human tumor cell lines. Some derivatives were more potent and selective than DDP, and studies suggested their potential in inducing cell-cycle arrest and apoptosis in cancer cells (Zhang et al., 2017).
properties
CAS RN |
1036271-54-1 |
|---|---|
Product Name |
N-(2-aminoethyl)-6-[5,6-dichloro-3-methyl-2-[(E)-2-naphthalen-1-ylethenyl]benzimidazol-3-ium-1-yl]hexanamide;bromide |
Molecular Formula |
C28H31BrCl2N4O |
Molecular Weight |
590.39 |
IUPAC Name |
1-[5-(2-Amino-ethylcarbamoyl)-pentyl]-5,6-dichloro-3-methyl-2-(2-naphthalen-1-yl-vinyl)-3H-benzoimidazol-1-ium Bromide |
InChI |
InChI=1S/C28H30Cl2N4O.BrH/c1-33-25-18-23(29)24(30)19-26(25)34(17-6-2-3-12-27(35)32-16-15-31)28(33)14-13-21-10-7-9-20-8-4-5-11-22(20)21;/h4-5,7-11,13-14,18-19H,2-3,6,12,15-17,31H2,1H3;1H/b14-13+; |
InChI Key |
DSNPFMKJUXAPGB-IERUDJENSA-N |
SMILES |
CN1C(/C=C/C2=C3C=CC=CC3=CC=C2)=[N+](CCCCCC(NCCN)=O)C4=CC(Cl)=C(Cl)C=C14.[Br-] |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
JCD7; JC D7; JC-D7 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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